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Phenazolam Overview & Analytical Approaches

Phenazolam is an analytical reference standard categorized as a designer benzodiazepine (DBZD). Its

structural classification is a triazolo-benzodiazepine derivative, which enhances its affinity for GABAₐ

receptors compared to classical benzodiazepines [1].

The table below summarizes the key information available for Phenazolam.

Property/Aspect Description

CAS Number 87213-50-1 [1]

Molecular Formula C₁₇H₁₂BrClN₄ [1]

Molecular Weight 387.7 g/mol [1]

IUPAC Name 8-bromo-6-(2-chlorophenyl)-1-methyl-4H-[1,2,4]triazolo[4,3-a]

[1,4]benzodiazepine [1]

Regulatory Status (as
of Apr 2025)

Not controlled under the UN Single Convention on Narcotic Drugs;

uncontrolled in the US as of Aug 2025 [2] [1]

Primary Analysis
Method

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the

established technique for reliable identification and quantification [3] [4] [1].
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Property/Aspect Description

Reported
Concentrations

Specific LOD/LOQ for Phenazolam not found. For similar DBZDs, a
developed LC-MS/MS method for 38 benzodiazepines in blood reported an

LOD of 0.1 ng/mL and an LOQ of 1 ng/mL [4].

Experimental Protocol for LC-MS/MS Analysis

While a protocol specific to Phenazolam was not detailed, the following workflow synthesizes the standard

methodology for detecting benzodiazepines in biological samples using LC-MS/MS, as described in the

literature [3] [4]. This can serve as a foundational guide.
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Sample Preparation

1. Sample: Use blood, plasma, or urine. LC-MS/MS Analysis

2. Pretreatment: Solid-Phase Extraction (SPE)
or Liquid-Liquid Extraction (LLE).

3. Internal Standard: Add deuterated
internal standard (e.g., diazepam-d5).

4. Chromatography: UPLC/HPLC with
C18 column. Mobile phase:

Acetonitrile/Methanol and Water
with 0.1% Formic Acid.

Data Processing & Validation

5. Mass Spectrometry: Positive ion mode
(ESI+). Use Dynamic MRM (dMRM)

for multiple analytes.

6. Identification: Match retention time
and ion ratio of qualifier/quantifier ions.

7. Quantification: Use a calibration curve
with a specified linear range

(e.g., 1-100 ng/mL).

8. Validation: Determine Limit of Detection
(LOD) and Limit of Quantification (LOQ).

Click to download full resolution via product page

Key Considerations for Reliable Detection

From the available literature, here are critical factors to consider for the analysis of Phenazolam and other

designer benzodiazepines:

Co-occurrence with Opioids: Be aware that illicit drug samples frequently contain mixtures of

DBZDs and potent synthetic opioids like fentanyl [3] [5]. This poses a significant risk of synergistic
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respiratory depression and complicates the analytical background [6].

Structural Analogs and Metabolites: Phenazolam is part of a trend that includes other DBZDs like
bromazolam and desalkylgidazepam [2]. Method development should account for potential

metabolites and similar compounds.
Matrix Effects: The choice of biological specimen (blood, urine, oral fluid) impacts the detection

window and concentration. Blood is considered the definitive matrix for confirming recent impairment
[7] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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